Cas no 143859-77-2 (2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole)

• Product Name: 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole
• CAS No: 143859-77-2
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD01815138
• CID: 1106182
• PubChem ID: 3755617
• Update Time: 2025-06-15

2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole
• SY362878
• AKOS015992803
• 2,2 inverted exclamation mark -[(4-Nitrophenyl)methylene]bis(1H-pyrrole)
• MFCD01815138
• 143859-77-2
• Meso-(4-nitrophenyl)dipyrromethane
• CHEMBL3290607
• 4P-902
• SCHEMBL15847129
• 2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole
• 2-[(4-nitrophenyl)-(1H-pyrrol-2-yl)methyl]-1H-pyrrole

• MDL： MFCD01815138
• Inchi： 1S/C15H13N3O2/c19-18(20)12-7-5-11(6-8-12)15(13-3-1-9-16-13)14-4-2-10-17-14/h1-10,15-17H
• InChI Key： ANRISMCNFMGLPP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C1=CC=CN1)C1=CC=CN1)=O

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole

Recent Advances in the Study of 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole (CAS: 143859-77-2) in Chemical Biology and Pharmaceutical Research

The compound 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole (CAS: 143859-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole as a versatile scaffold in medicinal chemistry. Its structural features, including the presence of a nitro group and a bis-pyrrole moiety, make it an attractive candidate for the development of novel bioactive molecules. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

One of the key advancements in the study of this compound is its synthesis via efficient and scalable methods. Recent publications have described improved synthetic routes that enhance yield and purity, making it more accessible for further pharmacological evaluation. Additionally, computational studies have provided insights into the molecular interactions of 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole with biological targets, aiding in the rational design of derivatives with enhanced activity and selectivity.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, it has shown potent inhibitory effects against specific cancer cell lines, with mechanisms involving the disruption of cell cycle progression and induction of apoptosis. Furthermore, its ability to modulate inflammatory pathways suggests potential applications in the treatment of chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, 2,2'-[(4-nitrophenyl)methylene]bis-1H-Pyrrole (CAS: 143859-77-2) represents a promising candidate for drug development, with its unique structural and functional properties offering multiple avenues for therapeutic intervention. Continued research efforts are expected to uncover new applications and improve its efficacy and safety, paving the way for its potential clinical translation.